4-Methoxy-2,3,5-trimethylaniline

• CAS RN: 120165-53-9
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 4-methoxy-2,3,5-trimethylaniline
• InChI: InChI=1S/C10H15NO/c1-6-5-9(11)7(2)8(3)10(6)12-4/h5H,11H2,1-4H3
• InChI Key: GQHIURVYQWJLSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1OC)C)C)N

Description

4-Methoxy-2,3,5-trimethylaniline is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxy-1,3,4-trimethyl-5-nitrobenzene (2.3 g) from the step above, was dissolved in 250 mL ethylacetate, to which Pd/C (0.6 g) was added. House vacuum was applied to it and then it was flushed with hydrogen. This cycle was repeated three times. The suspension was kept at room temperature with a hydrogen balloon overnight. The suspension was then filtered through a pad of Celite® and evaporated to dryness. Elution on a silicagel column (DCM: EtOAc, 10:1-5:1) gave 4-methoxy-2,3,5-trimethylaniline as a solid with slight pink color (0.9 g). 1H-NMR (300 MHz, CDCl3), δ=6.4 (s, 1H), 3.631 (s, 3H), 3.392 (br s, 2H), 2.202 (s, 6H), 2.046 (s, 3H) ppm. 13C-NMR (75 MHz, CDCl3) δ=149.73, 140.35, 129.85, 128.36, 119.92, 115.17, 60.33, 16.02, 13.24, 12.83 ppm.